Cy3-PEG2-endo-BCN bromide

• Molecular Formula: C47H63BrN4O5
• Molecular Weight: 843.9 g/mol
• InChI: InChI=1S/C47H62N4O5.BrH/c1-46(2)38-20-12-14-22-40(38)50(5)42(46)24-17-25-43-47(3,4)39-21-13-15-23-41(39)51(43)29-16-8-11-26-44(52)48-27-30-54-32-33-55-31-28-49-45(53)56-34-37-35-18-9-6-7-10-19-36(35)37;/h12-15,17,20-25,35-37H,8-11,16,18-19,26-34H2,1-5H3,(H-,48,49,52,53);1H/t35-,36+,37?
• InChIKey: QMOASNHGBMLKQA-JRBVSPJESA-N

Cy3-PEG2-endo-BCN Bromide Overview

Cy3-PEG2-endo-BCN bromide is a specialized fluorescent conjugate designed for copper-free, bioorthogonal labeling. It combines a Cyanine 3 (Cy3) fluorophore for detection, a short polyethylene glycol (PEG2) spacer to enhance solubility, and an endo-bicyclo[6.1.0]non-4-yne (endo-BCN) moiety. This compound participates in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions with azide-tagged biomolecules, forming a stable triazole linkage without the need for a cytotoxic copper catalyst . This makes it particularly suited for applications in live-cell imaging and in vivo labeling where copper's toxicity is a concern [1].

1

Copper-free SPAAC labeling of azide-modified biomolecules under physiological conditions.

2

Endo-BCN diastereomer supports reduced fluorescence quenching in the triazole conjugate, favoring live-cell imaging.

3

Bromide salt form enables polar organic solvent stock preparation and high-purity quantitative conjugation workflows.

• [1] Lianglin. Cy3-PEG2-endo-BCN Characteristics and Functions. Retrieved from https://www.lianglin.com View Source

Cy3-PEG2-endo-BCN Bromide vs. Generic Substitutes

The synthesis of the bicyclo[6.1.0]nonyne (BCN) group yields two diastereomers: endo-BCN and exo-BCN. While both can undergo SPAAC, they are not functionally interchangeable for all applications [1]. Crucially, the stereochemistry of the BCN isomer can directly impact the fluorescence properties of the final conjugate. Studies have demonstrated that the endo-BCN isomer is uniquely capable of reducing fluorescence quenching in SPAAC reaction products, a property not shared by its exo-BCN counterpart [1]. Therefore, substituting Cy3-PEG2-endo-BCN bromide with an exo-BCN isomer or a generic BCN mixture can lead to unpredictable and potentially inferior results in fluorescence-based assays, directly impacting data quality and experimental outcomes.

Exo-BCN diastereomer

Substitution with exo-BCN may not reproduce the reduced-quenching triazole product; contact quenching can suppress Cy3 fluorescence and lower signal-to-noise in imaging.

DBCO-based dyes

DBCO's higher lipophilicity (logP 3.5 vs 2.0 for BCN) may increase non-specific membrane binding and background, limiting live-cell imaging contrast.

Unspecified salt form or purity grade

Lower purity chloride form or generic BCN without verified counterion can introduce batch-dependent labeling efficiency and fluorescent impurities.

• [1] Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations. ACS Omega 2023, 8, 48, 46073–46090. View Source

Cy3-PEG2-endo-BCN Bromide Differentiation Evidence

Reduced SPAAC Fluorescence Quenching with Endo-BCN

The Cy3-PEG2-endo-BCN bromide reagent contains the endo-BCN isomer. In a study comparing the properties of BCN diastereomers in SPAAC reactions, it was demonstrated that only the endo-BCN isomer could reduce the level of fluorescence quenching in the reaction products. The exo-BCN isomer did not exhibit this property [1]. This indicates that endo-BCN conjugates may produce higher fluorescence signals, potentially improving assay sensitivity compared to exo-BCN-based probes.

Reduced Fluorescence Quenching

Head-to-head

Endo-7 construct: no quenching; exo-7: extensive contact quenching (EDANS/DABCYL pair)

Endo-BCN configuration supports higher fluorescence signal output.

Qualitative difference confirmed by UV–vis absorption spectra.

Evidence Dimension	Reduction of Fluorescence Quenching in SPAAC Products
Target Compound Data	Reduces fluorescence quenching
Comparator Or Baseline	Exo-BCN diastereomer (does not reduce fluorescence quenching)
Quantified Difference	Qualitative difference reported: only endo-BCN reduces quenching.
Conditions	Evaluation of SPAAC reaction products from BCN diastereomers, based on a fluorescence always-on construct and contact fluorescence quenching assays.

Why This Matters

Selecting the endo-BCN isomer ensures a higher fluorescence signal from the conjugated product, which is critical for achieving high sensitivity in imaging and detection assays.

• [1] Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations. ACS Omega 2023, 8, 48, 46073–46090. View Source

Endo-BCN Exhibits Faster SPAAC Kinetics

The Cy3 fluorophore in Cy3-PEG2-endo-BCN bromide has a well-defined spectral profile, with an excitation maximum around 550 nm and an emission maximum around 570 nm . This makes it a standard choice for the yellow/orange channel in fluorescence microscopy. A specific application demonstrated the utility of Cy3-BCN for multiplexing alongside Cy5-BCN. The distinct emission spectra allowed for simultaneous, two-color imaging in a diffusion-driven platform without spectral crosstalk, as shown by the clear separation of red (Cy5, Ex/Em: 620 ± 25/690 ± 25 nm) and yellow (Cy3, Ex/Em: 540 ± 15/605 ± 25 nm) channels [1].

Faster SPAAC Kinetics

Head-to-head

k₂ = 0.29 M⁻¹s⁻¹ (endo) vs 0.19 M⁻¹s⁻¹ (exo)

1.53‑fold rate advantage may improve labeling density under stoichiometric constraints.

Measured with benzyl azide in CD₃CN/D₂O (1:2).

Evidence Dimension	Spectral Resolution for Multiplexing
Target Compound Data	Cy3: Ex ~550 nm / Em ~570 nm (enables distinct yellow/orange channel)
Comparator Or Baseline	Cy5-BCN: Ex/Em: 620 ± 25/690 ± 25 nm (enables distinct red channel)
Quantified Difference	Clear spectral separation demonstrated by distinct fluorescence bands in a multiplexed assay.
Conditions	Fluorescence microscopy of a diffusion-driven pseudosolid matrix chemical reaction platform.

Why This Matters

The well-characterized and distinct Cy3 spectrum ensures reliable performance in standard imaging setups and allows for effective multiplexing with other dyes like Cy5, expanding experimental design possibilities.

• [1] PMC. Figure 5 from Achievements of effective and complicated multicomponent chemical reactions... Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC8479777/figure/fig5/ View Source

BCN Lower Lipophilicity Reduces Non-Specific Binding

Cy3-PEG2-endo-BCN bromide is designed for copper-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This is a critical differentiator from traditional copper-catalyzed click chemistry (CuAAC) reagents like Cy3-azide or Cy3-alkyne [1]. CuAAC reactions, while fast, rely on cytotoxic copper(I) catalysts that can damage live cells, precipitate proteins, and interfere with biological processes . SPAAC using BCN circumvents this requirement entirely, enabling bioorthogonal labeling under mild, physiologically compatible conditions.

Lower Lipophilicity

Head-to-head

logP 2.0 (BCN) vs 3.5 (DBCO); ~56‑fold lower partition

Reduced non-specific binding benefits live-cell imaging contrast.

Calculated logP values from strain-promoted click reagent review.

Evidence Dimension	Reaction Mechanism and Biocompatibility
Target Compound Data	Uses SPAAC (strain-promoted) which requires no copper catalyst.
Comparator Or Baseline	CuAAC reagents (e.g., Cy3-azide): Require cytotoxic copper(I) catalyst.
Quantified Difference	Not applicable (qualitative mechanistic difference).
Conditions	Standard bioorthogonal labeling of live cells or sensitive biomolecules.

Why This Matters

For live-cell imaging, in vivo studies, or labeling of copper-sensitive proteins, a copper-free SPAAC reagent like Cy3-PEG2-endo-BCN bromide is essential to maintain biological integrity and obtain artifact-free data.

• [1] TargetMol. Cy3-PEG3-Azide product page. Retrieved from https://www.targetmol.cn View Source

Bromide Salt Form: Higher HPLC Purity

The inclusion of a PEG2 linker in Cy3-PEG2-endo-BCN bromide serves to physically separate the hydrophobic Cy3 dye and the reactive BCN group. This design is intended to minimize non-specific interactions of the dye with biomolecules and improve the overall solubility of the conjugate in aqueous buffers [1]. While other Cy3-BCN variants exist with longer PEG chains (e.g., PEG3, PEG7), the PEG2 linker represents a minimal spacer length designed to enhance solubility and reduce aggregation without introducing an overly large hydrophilic moiety that could potentially interfere with certain applications requiring a compact probe .

Higher Purity Salt Form

Supplier specification

≥99% (bromide) vs ≥95% (chloride)

Supports lot-to-lot reproducibility and lower fluorescent background.

Data from vendor certificate of analysis; independent verification recommended.

Evidence Dimension	Spacer Arm Length and Potential for Non-Specific Binding
Target Compound Data	PEG2 linker (2 ethylene glycol units).
Comparator Or Baseline	Cy3-BCN conjugates with longer PEG linkers (e.g., PEG3, PEG7) or no PEG linker.
Quantified Difference	No direct quantitative comparison data available.
Conditions	General use in bioconjugation and labeling of biomolecules in aqueous solutions.

Why This Matters

The PEG2 spacer is a deliberate design choice to balance solubility, reduce unwanted binding, and maintain a relatively compact molecular size, which can be advantageous in applications where minimal structural perturbation of the target is desired.

• [1] CSDN. Cy3-PEG2-endo-BCN fluorescent probe core information summary. Retrieved from https://blog.csdn.net View Source

Cy3-PEG2-endo-BCN Bromide Application Scenarios

Live-Cell SPAAC Labeling of Azido-Glycans

The property of the endo-BCN isomer to reduce fluorescence quenching in SPAAC products [1] makes Cy3-PEG2-endo-BCN bromide a compelling choice for developing fluorescence turn-on probes. By conjugating it to a fluorescence quencher-bearing molecule via SPAAC, the resulting product can exhibit a higher baseline fluorescence signal or an improved signal-to-noise ratio compared to a probe built with an exo-BCN isomer, enhancing the sensitivity of enzyme activity assays or other detection platforms.

Multiplexed Dual-Color Bioorthogonal Imaging

The use of a copper-free SPAAC reaction mechanism is essential for experiments where cellular viability must be maintained [1]. Cy3-PEG2-endo-BCN bromide allows for the specific, covalent labeling of azide-modified cell-surface proteins, glycans, or metabolically incorporated biomolecules in living cells without the toxicity associated with copper catalysts . The distinct Cy3 fluorescence enables clear visualization via standard fluorescence microscopy.

Stoichiometric Protein-Nanoparticle Conjugation

The well-defined Cy3 spectrum (Ex ~550 nm / Em ~570 nm) allows for its use in multiplexed assays alongside other spectrally distinct dyes, such as Cy5. This enables the simultaneous tracking of two or more different biomolecular targets in the same sample [1]. The PEG2 spacer also helps to minimize cross-reactivity and non-specific background by reducing hydrophobic interactions, contributing to cleaner, more interpretable results in complex biological fluids or in vitro systems .

Application

Selection Property

Validation Focus

Live-cell SPAAC glycan labeling

Endo-BCN stereochemistry minimizes fluorescence quenching; low lipophilicity handle

Signal-to-noise ratio and membrane background in confocal imaging

Multiplexed dual-color bioorthogonal imaging

Dual SPAAC/IEDDA reactivity of BCN; high purity bromide form

Orthogonality and cross-channel bleed-through in two-step labeling

Stoichiometric protein-nanoparticle conjugation

≥99% purity and faster endo-BCN kinetics; compact PEG2 linker

Dye-to-particle ratio accuracy and conjugation efficiency

Turn-on probe development

Endo-BCN-dependent fluorescence dequenching upon triazole formation

Fluorogenic response and separation of fluorophore–quencher pair

• [1] PMC. Figure 5 from Achievements of effective and complicated multicomponent chemical reactions... Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC8479777/figure/fig5/ View Source